Cas no 679-97-0 (3,3,4,4-Tetrafluorobutan-2-one)

3,3,4,4-Tetrafluorobutan-2-one structure
679-97-0 structure
Product Name:3,3,4,4-Tetrafluorobutan-2-one
CAS No:679-97-0
MF:C4H4F4O
MW:144.067575454712
MDL:MFCD00155923
CID:502438
PubChem ID:2782589
Update Time:2025-04-19

3,3,4,4-Tetrafluorobutan-2-one Chemical and Physical Properties

Names and Identifiers

    • 2-Butanone,3,3,4,4-tetrafluoro-
    • 1,1,2,2-Tetrafluoro-3-butanone
    • 3,3,4,4-TETRAFLUOROBUTA-2-ONE
    • 3,3,4,4-tetrafluorobutan-2-one
    • 1,1,2,2-tetrafluorobutan-3-one
    • 2-Butanone,3,3,4,4-tetrafluoro
    • 3,3,4,4-Tetrafluor-butanon-(2)
    • 3,3,4,4-tetrafluoro-2-butanone
    • 3,3,4,4-tetrafluoro-butan-2-one
    • DTXSID30382164
    • LXHNMFBSYHBCLY-UHFFFAOYSA-N
    • 2-Butanone, 3,3,4,4-tetrafluoro-
    • FT-0632790
    • MFCD00155923
    • 679-97-0
    • SCHEMBL123544
    • 3,3,4,4-tetrakis(fluoranyl)butan-2-one
    • EN300-232900
    • A835960
    • AKOS006229788
    • STL583913
    • DB-055096
    • 3,3,4,4-Tetrafluorobutan-2-one
    • MDL: MFCD00155923
    • Inchi: 1S/C4H4F4O/c1-2(9)4(7,8)3(5)6/h3H,1H3
    • InChI Key: LXHNMFBSYHBCLY-UHFFFAOYSA-N
    • SMILES: FC(C(C)=O)(C(F)F)F

Computed Properties

  • Exact Mass: 144.02000
  • Monoisotopic Mass: 144.02
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 120
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.1A^2
  • XLogP3: 1.5

Experimental Properties

  • Density: 1.264
  • Boiling Point: 63-64°C
  • Flash Point: 13.1°C
  • Refractive Index: 1.298
  • PSA: 17.07000
  • LogP: 1.47580

3,3,4,4-Tetrafluorobutan-2-one Security Information

  • Hazard Statement: Irritant
  • Hazardous Material transportation number:UN 1993
  • Hazard Category Code: 10-36/37/38
  • Safety Instruction: S16; S26; S36
  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT
  • Risk Phrases:R10

3,3,4,4-Tetrafluorobutan-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
003499-25g
1,1,2,2-Tetrafluoro-3-butanone
679-97-0 97%
25g
5559CNY 2021-05-08
TRC
T310685-250mg
3,3,4,4-Tetrafluorobutan-2-one
679-97-0
250mg
$ 50.00 2022-06-02
TRC
T310685-500mg
3,3,4,4-Tetrafluorobutan-2-one
679-97-0
500mg
$ 65.00 2022-06-02
TRC
T310685-2.5g
3,3,4,4-Tetrafluorobutan-2-one
679-97-0
2.5g
$ 135.00 2022-06-02
abcr
AB128623-10 g
3,3,4,4-Tetrafluoro-2-butanone, 97%; .
679-97-0 97%
10 g
€233.80 2023-07-20
abcr
AB128623-50 g
3,3,4,4-Tetrafluoro-2-butanone, 97%; .
679-97-0 97%
50 g
€894.50 2023-07-20
SHANG HAI XIAN DING Biotechnology Co., Ltd.
003499-25g
1,1,2,2-Tetrafluoro-3-butanone
679-97-0 97%
25g
5559.0CNY 2021-07-13
Enamine
EN300-232900-0.05g
3,3,4,4-tetrafluorobutan-2-one
679-97-0 95%
0.05g
$647.0 2024-06-19
Enamine
EN300-232900-0.1g
3,3,4,4-tetrafluorobutan-2-one
679-97-0 95%
0.1g
$678.0 2024-06-19
Enamine
EN300-232900-0.25g
3,3,4,4-tetrafluorobutan-2-one
679-97-0 95%
0.25g
$708.0 2024-06-19
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